Cas no 2764000-01-1 (2-Cyclopropyl-2-methylpropane-1-thiol)

• Product Name: 2-Cyclopropyl-2-methylpropane-1-thiol
• CAS No: 2764000-01-1
• MF: C₇H₁₄S
• MW: 130.251060962677
• CID: 5979572
• PubChem ID: 165461302
• Update Time: 2025-07-01

2-Cyclopropyl-2-methylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2764000-01-1
• EN300-37384892
• 2-cyclopropyl-2-methylpropane-1-thiol
• 2-Cyclopropyl-2-methylpropane-1-thiol

• Inchi： 1S/C7H14S/c1-7(2,5-8)6-3-4-6/h6,8H,3-5H2,1-2H3
• InChI Key： PVIGSQSMETVSKI-UHFFFAOYSA-N
• SMILES： SCC(C)(C)C1CC1

Computed Properties

• Exact Mass: 130.08162162g/mol
• Monoisotopic Mass: 130.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Additional information on 2-Cyclopropyl-2-methylpropane-1-thiol

Introduction to 2-Cyclopropyl-2-methylpropane-1-thiol (CAS No. 2764000-01-1)

2-Cyclopropyl-2-methylpropane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2764000-01-1, is a significant organic compound that has garnered attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (–SH) functional group, which imparts unique chemical reactivity and potential biological activity. The structural motif of 2-cyclopropyl-2-methylpropane-1-thiol consists of a cyclopropyl ring substituted with a tertiary butyl group at the second carbon, linked to a thiol moiety at the first carbon. This distinctive architecture makes it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical applications.

The synthesis of 2-cyclopropyl-2-methylpropane-1-thiol involves multi-step organic transformations that highlight the compound's synthetic utility. The cyclopropyl group, known for its stability and rigidity, can serve as a scaffold for further functionalization, while the tertiary butyl group enhances lipophilicity, making the compound suitable for membrane-interacting applications. The thiol group, being nucleophilic, allows for diverse chemical modifications such as oxidation to disulfides or conjugation with electrophilic agents via thiol-ene or thiol-disulfide exchange reactions.

In recent years, 2-cyclopropyl-2-methylpropane-1-thiol has been explored in academic and industrial research for its potential applications in drug discovery and material science. The cyclopropyl ring is particularly interesting because it mimics certain natural product scaffolds and can influence pharmacokinetic properties. For instance, compounds containing cyclopropyl moieties have been shown to exhibit enhanced metabolic stability and reduced susceptibility to oxidative degradation, which are critical factors in drug development.

One of the most compelling areas of research involving 2-cyclopropyl-2-methylpropane-1-thiol is its role as a building block in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various biological pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or modulators of protein-protein interactions. The thiol group provides a versatile handle for covalent drug delivery systems, enabling targeted action within biological tissues.

The chemical reactivity of 2-cyclopropyl-2-methylpropane-1-thiol also makes it valuable in catalytic processes. Transition metal-catalyzed reactions involving thiols are well-documented in organic synthesis, and this compound has been utilized in cross-coupling reactions such as thiourea coupling or thiol-metal exchange reactions. These transformations are pivotal in constructing complex molecular architectures with high precision.

From a material science perspective, 2-cyclopropyl-2-methylpropane-1-thiol has been explored for its potential use in polymer chemistry and surface modification techniques. The thiol group can react with electrophilic centers on polymer backbones or surfaces to create covalent bonds, leading to functionalized materials with enhanced properties such as adhesion or biocompatibility. Additionally, the cyclopropyl ring's stability under various conditions makes it an attractive feature for designing durable materials resistant to environmental degradation.

The biological activity of 2-cyclopropyl-2-methylpropane-1-thiol has been studied extensively in vitro and in some cases in vivo. Preliminary findings suggest that certain derivatives may exhibit antimicrobial or anti-inflammatory properties, although further research is needed to fully elucidate their mechanisms of action. The ability to modify the substituents around the thiol group allows chemists to fine-tune these bioactivities, making this compound a promising candidate for future drug development pipelines.

The synthetic methodologies for preparing 2-cyclopropyl-2-methylpropane-1-thiol have seen significant advancements recently. Modern techniques such as organometallic chemistry and flow chemistry have enabled more efficient and scalable syntheses compared to traditional approaches. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles. The availability of reliable synthetic routes is crucial for integrating this compound into larger research programs and industrial processes.

In conclusion, 2-cyclopropyl-2-methylpropane-1-thiol (CAS No. 2764000-01-1) represents a versatile and multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a stable cyclopropyl ring with a reactive thiol moiety—make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules or functional materials. As research continues to uncover new possibilities for this compound, 2-cyclopropyl-2-methylpropane-1-thiol is poised to remain at the forefront of innovation in organic chemistry and beyond.